Cas no 2680889-47-6 (benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate)

• Product Name: benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate
• CAS No: 2680889-47-6
• MF: C₁₅H₁₄ClN₃O₂
• MW: 303.743562221527
• CID: 5636851
• PubChem ID: 165922766
• Update Time: 2025-05-21

benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291036
• 2680889-47-6
• benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate

• Inchi： 1S/C15H14ClN3O2/c16-13-8-12(11-6-7-11)17-14(18-13)19-15(20)21-9-10-4-2-1-3-5-10/h1-5,8,11H,6-7,9H2,(H,17,18,19,20)
• InChI Key： MKVCRUJRSJTMHG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2CC2)=NC(NC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 303.0774544g/mol
• Monoisotopic Mass: 303.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate

Benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate: A Comprehensive Overview

Benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate, with the CAS number 2680889-47-6, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyl group with a pyrimidine ring substituted by chlorine and cyclopropyl groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The core structure of this compound is centered around the pyrimidine ring, a six-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern on the pyrimidine ring—specifically, the presence of a chlorine atom at position 4 and a cyclopropyl group at position 6—plays a crucial role in determining its reactivity and biological activity. Recent studies have highlighted the potential of such substituted pyrimidines in drug discovery, particularly in targeting specific enzymes and receptors involved in disease pathways.

One of the most intriguing aspects of Benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate is its versatility in synthetic chemistry. The benzyl group attached to the nitrogen atom serves as a protecting group, which is often utilized in peptide synthesis and other organic transformations. This feature has made it a valuable reagent in laboratories worldwide, enabling researchers to explore novel synthetic pathways and optimize reaction conditions.

Recent advancements in computational chemistry have further elucidated the electronic properties of this compound. Quantum mechanical calculations have shown that the conjugation within the pyrimidine ring enhances electron delocalization, which could be exploited in designing materials for optoelectronic applications. Additionally, the steric effects introduced by the cyclopropyl group have been found to influence molecular recognition processes, making this compound a promising candidate for supramolecular chemistry studies.

In terms of biological activity, Benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate has demonstrated potential as an inhibitor of certain kinase enzymes. Kinases are critical players in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have shown that this compound can selectively inhibit specific kinases, suggesting its potential as a lead molecule for drug development.

The synthesis of Benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These efforts have not only improved synthetic efficiency but also opened avenues for scaling up production for commercial applications.

From an environmental perspective, there is growing interest in understanding the ecological footprint of such compounds. Life cycle assessments (LCAs) are being conducted to evaluate the sustainability of their production processes and disposal methods. These studies aim to identify areas where green chemistry principles can be applied to minimize environmental impact while maintaining product efficacy.

In conclusion, Benzyl N-(4-chloro-6-cyclopropylpyrimidin-2-yl)carbamate stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing scientific knowledge and technological innovation. As research continues to unfold, this compound is expected to contribute significantly to both academic exploration and industrial development.